Oxadiazoles
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Compounds containing five-membered heteroaromatic rings containing two carbons, two nitrogens, and one oxygen atom which exist in various regioisomeric forms.
Scientific Research Applications
1. Metal Complexes and Polymers
Oxadiazoles, especially when coordinated with metals like transition metals, exhibit enhanced characteristics. They have been used in various scientific fields, including optoelectronics and medicinal chemistry. Their metal complexes and polymers have found applications in diverse research areas over the past 40 years (Salassa & Terenzi, 2019).
2. Pharmaceutical Applications
Oxadiazole derivatives, specifically 1,3,4-oxadiazole and 1,2,4-oxadiazole, have shown promise in pharmaceutical applications, including as potential antidiabetic agents. Their activities span antimicrobial, anti-inflammatory, anti-tubercular, anti-oxidant, anti-cancer, anti-convulsant, and analgesic properties, among others (Mohammad et al., 2022).
3. Synthesis and Medicinal Applications
The synthesis and medicinal applications of this compound, particularly the [1, 2, 4] variants, have been extensively researched. They demonstrate a range of applications such as antitussive, anti-inflammatory, anaesthetic, vasodilator, anthelmintic, antiallergic, antiplatelet effects, antithrombotic properties, and more (Bora et al., 2014).
4. Versatility in Drug Discovery
This compound, including 1,2,4-oxadiazole, 1,2,5-oxadiazole, and 1,3,4-oxadiazole, are significant in drug discovery. They can be used to create hybrid molecules with improved biological profiles, finding applications in addressing antitubercular, antimalarial, anti-inflammatory, anti-HIV, antibacterial, and anticancer activities (Desai et al., 2022).
5. Material Science Applications
Fluorinated 1,2,4-oxadiazoles have been applied in material science for the modification of polymers and macromolecules. The synthesis of 1,2,4-oxadiazoles allows for fine-tuning of their properties for specific applications, demonstrating their versatility in both medicinal chemistry and materials science (Pace et al., 2015).
6. Antimicrobial and Antifungal Properties
Several oxadiazole derivatives, particularly carboxymethyl derivatives of oxadiazole-2-thiones, have been evaluated for their antimicrobial activity, showing effectiveness against various pathogens (Sengupta et al., 2008).
7. Antibacterial Agents
This compound have been discovered as a class of antibacterials effective against Gram-positive bacteria, including MRSA and VRE, showing in vivo efficacy in various infection models. They are recognized for their bactericidal properties and oral bioavailability, making them promising in the treatment of MRSA infections (Janardhanan et al., 2016).
Properties
Molecular Formula |
C15H8Cl3FN2O2 |
---|---|
Molecular Weight |
373.6 g/mol |
IUPAC Name |
2-[(4-chlorophenoxy)methyl]-5-(2,4-dichloro-5-fluorophenyl)-1,3,4-oxadiazole |
InChI |
InChI=1S/C15H8Cl3FN2O2/c16-8-1-3-9(4-2-8)22-7-14-20-21-15(23-14)10-5-13(19)12(18)6-11(10)17/h1-6H,7H2 |
InChI Key |
FRYPWUYDPUBMRU-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1OCC2=NN=C(O2)C3=CC(=C(C=C3Cl)Cl)F)Cl |
Canonical SMILES |
C1=CC(=CC=C1OCC2=NN=C(O2)C3=CC(=C(C=C3Cl)Cl)F)Cl |
Synonyms |
Oxadiazoles |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.